3-Hydroxy-4,7,7-trimethylbicyclo[2.2.1]heptane-2-carboxylic acid

• IUPAC Name: 3-hydroxy-4,7,7-trimethylbicyclo[2.2.1]heptane-2-carboxylic acid
• InChI: InChI=1S/C11H18O3/c1-10(2)6-4-5-11(10,3)8(12)7(6)9(13)14/h6-8,12H,4-5H2,1-3H3,(H,13,14)
• InChI Key: GQGMGCVFWBFOAZ-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2CCC1(C(C2C(=O)O)O)C)C
• Molecular Formula: C11H18O3
• DSSTOX Substance ID: DTXSID40901406
• Molecular Weight: 198.26 g/mol
• CAS No.: 6246-41-9

Description

“3-Hydroxy-4,7,7-trimethylbicyclo[2.2.1]heptane-2-carboxylic acid” is a chemical compound with the molecular formula C11H18O3. It is related to the compound “METHYL 3-HYDROXY-4,7,7-TRIMETHYLBICYCLO [2.2.1]HEPTANE-2-CARBOXYLATE” which has a similar structure but with a methyl ester group.

Molecular Structure Analysis

The molecular structure of “this compound” can be deduced from its molecular formula, C11H18O3. It contains 11 carbon atoms, 18 hydrogen atoms, and 3 oxygen atoms. The bicyclo[2.2.1]heptane core indicates a specific arrangement of carbon atoms in a three-ring structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” would include its molecular weight, which is 198.26. Other properties such as melting point, boiling point, and solubility would depend on the specific conditions and can be found in specialized chemical databases.

Scientific Research Applications

Antioxidant Properties and Structural Activity Relationships

Hydroxycarboxylic acids (HCAs) possess significant biological properties, including antioxidant activities. Studies have focused on the structure-activity relationships (SARs) of HCAs, using medicinal chemistry to enhance their antioxidant potential. Modifications in the aromatic ring and carboxylic function of these compounds, such as esterification and amidation, have been explored to optimize their antioxidant activity. These investigations highlight the importance of specific structural features, like the presence of an ortho-dihydroxy phenyl group, for their activity against oxidative stress-related diseases (Razzaghi-Asl et al., 2013).

Biotechnological Applications

Lactic acid, a hydroxycarboxylic acid, is produced commercially through the fermentation of biomass sugars. It serves as a precursor for biodegradable polymers and various chemicals such as pyruvic acid, acrylic acid, and lactate ester via chemical and biotechnological routes. The exploration of these biotechnological pathways underscores the potential of lactic acid and its derivatives in green chemistry and sustainable production processes (Gao, Ma, & Xu, 2011).

Impact on Microbial Fermentation Processes

Carboxylic acids, including those structurally related to 3-Hydroxy-4,7,7-trimethylbicyclo[2.2.1]heptane-2-carboxylic acid, have been studied for their inhibitory effects on microbial fermentation processes. These compounds, at certain concentrations, can inhibit microbes such as Escherichia coli and Saccharomyces cerevisiae, which are engineered for the fermentative production of renewable fuels and chemicals. Understanding the inhibitory mechanisms of carboxylic acids is crucial for developing robust microbial strains for industrial biotechnology applications (Jarboe, Royce, & Liu, 2013).